Cas no 1352515-80-0 (1-(2-Cyclopropylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-ethanone)

• Product Name: 1-(2-Cyclopropylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-ethanone
• CAS No: 1352515-80-0
• MF: C₁₅H₂₁N₃O
• MW: 259.346743345261
• CID: 5159429
• Update Time: 2025-07-23

1-(2-Cyclopropylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Cyclopropylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-ethanone

• Inchi： 1S/C15H21N3O/c1-11(19)18-10-3-2-6-14(18)13-5-4-9-16-15(13)17-12-7-8-12/h4-5,9,12,14H,2-3,6-8,10H2,1H3,(H,16,17)
• InChI Key： CZSFVODVERNGRZ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCC1C1=CC=CN=C1NC1CC1)C

Additional information on 1-(2-Cyclopropylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-ethanone

Comprehensive Overview of 1-(2-Cyclopropylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-ethanone (CAS No. 1352515-80-0)

1-(2-Cyclopropylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-ethanone, with the CAS number 1352515-80-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique bipyridinyl scaffold combined with a cyclopropylamino moiety, making it a promising candidate for drug discovery and material science applications. Its structural complexity and functional versatility align with current trends in small-molecule therapeutics and precision chemistry, addressing growing demands for targeted bioactive agents.

Recent advancements in heterocyclic chemistry have highlighted the importance of bipyridine derivatives like this compound. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the rising prevalence of chronic diseases and the need for novel treatment options. The cyclopropyl group in its structure is a key pharmacophore, often associated with improved metabolic stability and binding affinity—a hot topic in medicinal chemistry optimization strategies.

From a synthetic perspective, CAS 1352515-80-0 exemplifies modern cascade reactions and catalytic cyclization techniques. Its preparation likely involves Pd-catalyzed cross-coupling or reductive amination, methods frequently searched by organic chemists exploring atom-efficient synthesis. The compound’s tetrahydro-2H-[2,3]bipyridinyl core also resonates with trends in fragment-based drug design, where rigid polycyclic systems are prized for their spatial diversity.

In material science, derivatives of 1-(2-Cyclopropylamino-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-yl)-ethanone could contribute to organic semiconductors or ligand frameworks for catalysis. This aligns with global interest in sustainable energy solutions and green chemistry, as researchers seek non-toxic alternatives to traditional metal complexes. The compound’s electron-rich bipyridine system may enable applications in photocatalysis or light-harvesting materials—areas dominating academic literature.

Analytical characterization of this compound typically employs LC-MS, NMR spectroscopy, and X-ray crystallography, techniques central to structure-activity relationship (SAR) studies. These methods are frequently queried in conjunction with high-throughput screening workflows, reflecting the pharmaceutical industry’s push toward AI-assisted molecular design. The ethanone functional group further allows for diverse derivatization pathways, a subject of numerous patent filings.

Environmental and regulatory considerations for CAS 1352515-80-0 emphasize its biodegradability profile and eco-toxicity data, critical factors in REACH compliance discussions. As sustainability becomes a priority across chemical industries, such evaluations are increasingly integrated into early-stage R&D—a shift mirrored in search engine trends for green pharmaceuticals and benign-by-design compounds.

Future research directions may explore this molecule’s role in proteolysis-targeting chimeras (PROTACs) or covalent inhibitors, two rapidly evolving therapeutic modalities. Its hydrogen-bond acceptor/donor balance makes it suitable for cryo-EM studies, another trending topic in structural biology. With the CAS number 1352515-80-0 serving as a unique identifier, this compound continues to appear in structure databases and virtual screening libraries worldwide.